Cas no 1374858-84-0 (5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile)

• Product Name: 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile
• CAS No: 1374858-84-0
• MF: C₁₀H₆ClN₃S
• MW: 235.692739009857
• MDL: MFCD31695849
• CID: 5240496
• PubChem ID: 131524176
• Update Time: 2025-07-22

5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 5-amino-3-(2-chlorophenyl)-
• 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile

• MDL： MFCD31695849
• Inchi： 1S/C10H6ClN3S/c11-8-4-2-1-3-6(8)9-7(5-12)10(13)15-14-9/h1-4H,13H2
• InChI Key： MLZMNLZFXOHLOA-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C#N)C(C2=CC=CC=C2Cl)=N1

Additional information on 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile

Introduction to 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile (CAS No. 1374858-84-0)

5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1374858-84-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile, particularly the presence of an amino group, a chlorophenyl substituent, and a nitrile functionality, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery.

The thiazole core is a prominent pharmacophore in medicinal chemistry, exhibiting a wide range of biological effects including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The introduction of various substituents into the thiazole ring can modulate its pharmacological profile, making it an attractive platform for designing novel therapeutic agents. In particular, the combination of an amino group and a nitrile group in 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile creates multiple sites for chemical modification, enabling the synthesis of derivatives with enhanced biological activity.

Recent studies have highlighted the importance of 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile as a key intermediate in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, research has demonstrated its potential in inhibiting enzymes involved in cancer progression and inflammation. The chlorophenyl moiety in the molecule is particularly noteworthy, as it has been shown to enhance binding affinity to biological targets due to its ability to engage in π-stacking interactions and hydrogen bonding.

One of the most compelling aspects of 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile is its versatility in serving as a building block for more complex drug candidates. The presence of both reactive sites—the amino group and the nitrile group—allows for further functionalization through various chemical reactions such as coupling with carboxylic acids or aldehydes, or reduction to form amine or amide derivatives. This flexibility has enabled researchers to explore diverse structural modifications aimed at optimizing pharmacokinetic properties and improving therapeutic efficacy.

In the context of contemporary drug discovery, 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile has been investigated for its potential applications in addressing unmet medical needs. For example, preclinical studies have suggested its efficacy in modulating signaling pathways associated with neurodegenerative diseases. The thiazole ring's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a promising candidate for developing treatments targeting neurological disorders.

The synthesis of 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include cyclization reactions to form the thiazole core, followed by selective functionalization at various positions on the ring. The incorporation of the chlorophenyl group often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have further streamlined these processes, making it more feasible to produce this compound on a larger scale for research purposes.

From a computational chemistry perspective, 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how different substituents influence binding affinity and specificity. For instance, computational analysis has revealed that the nitrile group plays a critical role in stabilizing enzyme-substrate complexes through hydrogen bonding and electrostatic interactions.

The growing interest in 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile is also reflected in its increasing adoption as a starting material in industrial-scale drug development programs. Pharmaceutical companies are leveraging its structural features to design novel compounds with improved pharmacological profiles. Collaborative efforts between academic researchers and industry scientists have led to several patents being filed around derivatives of this molecule, underscoring its commercial significance.

Looking ahead, future research on 5-amino-3-(2-chlorophenyl)-1,2-thiazole-4-carbonitrile is likely to focus on expanding its therapeutic applications through structure-based drug design. By integrating experimental data with computational predictions, scientists aim to develop more effective derivatives that can be translated into clinical trials for treating various diseases. The compound's unique combination of structural elements positions it as a cornerstone molecule in modern medicinal chemistry.